Cas no 76656-53-6 (1,6-Pyrenediamine, N,N,N',N'-tetraphenyl-)

1,6-Pyrenediamine, N,N,N',N'-tetraphenyl- structure
76656-53-6 structure
Product Name:1,6-Pyrenediamine, N,N,N',N'-tetraphenyl-
CAS No:76656-53-6
MF:C40H28N2
MW:536.663729667664
CID:1781035
PubChem ID:23019723
Update Time:2025-04-21

1,6-Pyrenediamine, N,N,N',N'-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Pyrenediamine, N,N,N',N'-tetraphenyl-
    • 1-N,1-N,6-N,6-N-tetraphenylpyrene-1,6-diamine
    • n,n,n',n'-tetraphenyl-pyrene-1,6-diamine
    • 76656-53-6
    • 1,6-bis(diphenylamino)pyrene
    • SCHEMBL556985
    • DB-407260
    • DTXSID60629837
    • N~1~,N~1~,N~6~,N~6~-Tetraphenylpyrene-1,6-diamine
    • Inchi: 1S/C40H28N2/c1-5-13-31(14-6-1)41(32-15-7-2-8-16-32)37-27-23-29-22-26-36-38(28-24-30-21-25-35(37)39(29)40(30)36)42(33-17-9-3-10-18-33)34-19-11-4-12-20-34/h1-28H
    • InChI Key: WTEJYGDMCOWSLV-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 536.22544
  • Monoisotopic Mass: 536.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.5
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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